Cas no 23357-45-1 ((R)-(-)-1,2,3,4-Tetrahydro-1-naphthol)

(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol structure
23357-45-1 structure
Product Name:(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol
CAS No:23357-45-1
MF:C10H12O
MW:148.201683044434
MDL:MFCD00063005
CID:251972
PubChem ID:87559145
Update Time:2025-04-19

(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol Chemical and Physical Properties

Names and Identifiers

    • (R)-1,2,3,4-Tetrahydronaphthalen-1-ol
    • (1R)-1,2,3,4-tetrahydronaphthalen-1-ol
    • (R)-(-)-1,2,3,4-TETRAHYDRO-1-NAPHTHOL
    • (R)-(?)-1,2,3,4-Tetrahydro-1-naphthol
    • 1-Naphthalenol,1,2,3,4-tetrahydro-, (1R)-
    • (-)-1-Naphthalenol
    • (R)-(-)-α-Tetralol
    • (R)-?Tetralol
    • (R)-1,2,3,4-tetrahydro-naphthalen-1-ol
    • (R)-1-Tetralol
    • (R)-Tetralin-1-ol
    • 24-Tetrahydro-1-naphthol
    • (-)-1-Tetralol
    • (R)-(-)-1-Tetralol
    • (R)-1,2,3,4-Tetrahydro-1-hydroxynaphthalene
    • (R)-1,2,3,4-Tetrahydro-1-naphthol
    • (R)-1-Hydroxytetralin
    • (R)-alpha-Tetralol
    • (R)-(-)-alpha-Tetralol
    • (r)-tetralol
    • (R)-Tetrahydro-1-naphthol
    • (R)-(-)-
    • A-Tetralol
    • JAAJQSRLGAYGKZ-SNVBAGLBSA-N
    • (R)-1,2,3,4-Tetrahydronaphthol
    • 1543AB
    • BDB
    • 23357-45-1
    • EN300-6487479
    • AS-65542
    • AKOS013153128
    • MFCD00063005
    • T2359
    • SCHEMBL3596545
    • T72122
    • (R)-1,2,3,4-Tetrahydro-1-naphthalenol
    • (R)-(-)-1,2,3,4-Tetrahydro-1-naphthol, puriss., >=99.0% (sum of enantiomers, GC)
    • CS-0079970
    • AKOS015833097
    • A878269
    • (R)-(+)-1,2,3,4-tetrahydro-1-naphthol
    • (R)-1-Naphthol, (R)-1,2,3,4-tetrahydro-
    • CHEMBL203428
    • 5929-35-1
    • BDBM50183616
    • (R)-(-)-1,2,3,4-Tetrahydro-1-naphthol, 99%
    • 1-Naphthalenol, 1,2,3,4-tetrahydro-, (1R)-
    • J-015080
    • (-)-1,2,3,4-Tetrahydro-1-naphthol
    • (R)-(-)-1,2,3,4-Tetrahydro-1-naphthol
    • MDL： MFCD00063005
    • Inchi： 1S/C10H12O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10-11H,3,5,7H2/t10-/m1/s1
    • InChI Key： JAAJQSRLGAYGKZ-SNVBAGLBSA-N
    • SMILES： O[C@H]1C2C=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 148.08900
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.09 g/mL at 25 °C(lit.)
  • Melting Point: 38.0 to 42.0 deg-C
  • Boiling Point: 140 °C/17 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.5180 (estimate)
  • PSA: 20.23000
  • LogP: 2.05630
  • Optical Activity: [α]17/D −32°, c = 2.5 in chloroform

(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol Security Information

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(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol Suppliers

Amadis Chemical Company Limited
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(CAS:23357-45-1)(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol
Order Number:A878269
Stock Status:in Stock
Quantity:50.0g/25.0g/10.0g/5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:56
Price ($):1706.0/1066.0/533.0/320.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:23357-45-1)(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol
A878269
Purity:99%/99%/99%/99%
Quantity:50.0g/25.0g/10.0g/5.0g
Price ($):1706.0/1066.0/533.0/320.0
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